Cas no 2488-14-4 (Boc-his-ome)

• Product Name: Boc-his-ome
• CAS No: 2488-14-4
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• MDL: MFCD00167635
• CID: 251482
• PubChem ID: 7017200
• Update Time: 2025-04-19

Boc-his-ome Chemical and Physical Properties

Names and Identifiers

• L-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• Boc-His.Ome
• BOC-HIS-OME
• methyl (2S)-3-(1H-imidazol-5-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Na-Boc-L-histidine methyl ester
• Nalpha-Boc-L-histidine methyl ester
• N-tert-Butyloxycarbonyl-L-histidine methyl ester
• tert-Butoxycarbonyl-L-histidine methyl ester
• N-Boc-L-histidine methyl ester
• L-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• AK166996
• RWEVEEORUORBAX-VIFPVBQESA-N
• 6369AH
• N-(tert-butoxycarbonyl)-L-histidine methyl ester
• Methyl (tert-butoxycarbonyl)-L-histidinate
• SCHEMBL1486139
• A877775
• L-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-,methyl ester
• AKOS028109433
• CS-0044702
• (S)-methyl 2-(tert-butoxycarbonylamino)-3-(1H-imidazol-4-yl)propanoate
• HY-23122
• AC-29511
• FD21738
• 2488-14-4
• Boc-L-His-OMe
• AS-10411
• methyl (2S)-2-[(tert-butoxycarbonyl)amino]-3-(1H-imidazol-4-yl)propanoate
• (S)-methyl 2-((tert-butoxycarbonyl)amino)-3-(1H-imidazol-4-yl)propanoate
• DTXSID40426886
• methyl (2s)-3-(1h-imidazol-5-yl)-2-((2-methylpropan-2-yl)oxycarbonylamino)propanoate
• MFCD00167635
• DA-61811
• Boc-his-ome

• MDL： MFCD00167635
• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(17)15-9(10(16)18-4)5-8-6-13-7-14-8/h6-7,9H,5H2,1-4H3,(H,13,14)(H,15,17)/t9-/m0/s1
• InChI Key： RWEVEEORUORBAX-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC1=CN=CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13800
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1
• Topological Polar Surface Area: 93.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-129 ºC
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 93.31000
• LogP: 1.40940
• Solubility: Not determined